Cas no 926292-35-5 (2-AMINO-2-(2-FLUORO-5-METHYLPHENYL)ETHAN-1-OL)

• Product Name: 2-AMINO-2-(2-FLUORO-5-METHYLPHENYL)ETHAN-1-OL
• CAS No: 926292-35-5
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 5580562
• PubChem ID: 55282512
• Update Time: 2024-03-01

2-AMINO-2-(2-FLUORO-5-METHYLPHENYL)ETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(2-FLUORO-5-METHYLPHENYL)ETHAN-1-OL
• Benzeneethanol, β-amino-2-fluoro-5-methyl-
• EN300-1850282
• 2-amino-2-(2-fluoro-5-methyl-phenyl)-ethanol
• AKOS006343608
• XPWDGWUFLXIZEJ-UHFFFAOYSA-N
• 926292-35-5
• SCHEMBL4597897

• Inchi： 1S/C9H12FNO/c1-6-2-3-8(10)7(4-6)9(11)5-12/h2-4,9,12H,5,11H2,1H3
• InChI Key： XPWDGWUFLXIZEJ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C(CO)N

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 297.3±35.0 °C(Predicted)
• pka: 12.43±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes